Cas no 90723-90-3 (1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole
• CAS No: 90723-90-3
• MF: C₁₀H₇Cl₂N₃O₂
• MW: 272.087479829788
• MDL: MFCD02029348
• CID: 3049155
• PubChem ID: 1206340
• Update Time: 2025-11-06

1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-benzyl)-4-nitro-1H-pyrazole
• 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole
• 1-[(2,4-dichlorophenyl)methyl]-4-nitropyrazole
• 1-(2,4-dichlorobenzyl)-4-nitro-1H-pyrazole
• CS-0269281
• 1-[(2,4-dichlorophenyl)methyl]-4-nitro-1H-pyrazole
• AKOS000310385
• AG-690/40638311
• BBL039039
• 90723-90-3
• STK312897
• EN300-229599

• MDL： MFCD02029348
• Inchi： 1S/C10H7Cl2N3O2/c11-8-2-1-7(10(12)3-8)5-14-6-9(4-13-14)15(16)17/h1-4,6H,5H2
• InChI Key： KUBADIKEHIPJFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C=N1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 270.9915319Da
• Monoisotopic Mass: 270.9915319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole

Comprehensive Overview of 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole (CAS No. 90723-90-3)

1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole, identified by its CAS number 90723-90-3, is a specialized chemical compound that has garnered attention in various research and industrial applications. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological and chemical properties. The presence of a nitro group and a dichlorophenyl moiety in its structure makes it a subject of interest in fields such as medicinal chemistry, agrochemicals, and material science.

One of the key reasons for the growing interest in 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole is its potential role in the development of novel pharmaceutical intermediates. Researchers are exploring its utility in synthesizing compounds with potential therapeutic effects, particularly in areas like anti-inflammatory and antimicrobial applications. The nitro group in the molecule is often a focal point for modifications, as it can be reduced to an amino group, opening doors to further derivatization.

In the realm of agrochemicals, this compound has been studied for its possible use in crop protection. The dichlorophenyl component is a common feature in many pesticides and herbicides, suggesting that 90723-90-3 could serve as a precursor or active ingredient in formulations aimed at combating plant pathogens. Its stability and reactivity under various environmental conditions are critical factors being evaluated in ongoing studies.

From a synthetic chemistry perspective, 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole offers a versatile scaffold for designing new molecules. Chemists are particularly intrigued by its ability to undergo electrophilic substitution reactions, which can lead to the creation of derivatives with tailored properties. The compound's molecular weight and solubility characteristics also make it a candidate for further optimization in drug discovery pipelines.

Recent trends in green chemistry have spurred investigations into more sustainable methods for synthesizing 90723-90-3. Researchers are exploring catalytic processes and solvent-free reactions to minimize waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly practices, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential application in material science. Its aromatic structure and functional groups make it a candidate for incorporation into polymers or coatings with specific properties, such as UV resistance or thermal stability. This has led to collaborations between chemists and engineers to explore its utility in advanced materials.

For those searching for CAS 90723-90-3 suppliers or 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole synthesis methods, it's important to note that the compound is typically available through specialized chemical vendors. Detailed safety data sheets (SDS) and analytical certificates are essential for ensuring quality and compliance with regulatory standards. The compound's storage conditions and handling precautions should always be adhered to, as with any laboratory chemical.

In summary, 1-(2,4-dichlorophenyl)methyl-4-nitro-1H-pyrazole (CAS No. 90723-90-3) is a multifaceted compound with promising applications across several scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovation, making it a valuable subject of study for researchers and industry professionals. As advancements in synthetic methodologies and application studies progress, this compound is likely to remain a topic of significant interest in the scientific community.